Cas no 1935296-46-0 (1-benzyl-1,2,3,4,7,8-hexahydro-1,7-naphthyridin-8-one)

• Product Name: 1-benzyl-1,2,3,4,7,8-hexahydro-1,7-naphthyridin-8-one
• CAS No: 1935296-46-0
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 5246831
• Update Time: 2025-05-22

1-benzyl-1,2,3,4,7,8-hexahydro-1,7-naphthyridin-8-one Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridin-8(2H)-one, 1,3,4,7-tetrahydro-1-(phenylmethyl)-
• 1-benzyl-1,2,3,4,7,8-hexahydro-1,7-naphthyridin-8-one

• Inchi： 1S/C15H16N2O/c18-15-14-13(8-9-16-15)7-4-10-17(14)11-12-5-2-1-3-6-12/h1-3,5-6,8-9H,4,7,10-11H2,(H,16,18)
• InChI Key： XGPARNQPFZQUSJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CNC2=O)CCC1

Additional information on 1-benzyl-1,2,3,4,7,8-hexahydro-1,7-naphthyridin-8-one

Introduction to 1-Benzyl-1,2,3,4,7,8-Hexahydro-1,7-Naphthyridin-8-One (CAS No. 1935296-46-0)

The compound 1-Benzyl-1,2,3,4,7,8-Hexahydro-1,7-Naphthyridin-8-One, with the CAS number CAS No. 1935296-46-0, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of naphthyridinone derivatives, which are known for their unique structural features and diverse biological activities. Recent studies have highlighted its potential in drug discovery and development.

The molecular structure of 1-Benzyl-1,2,3,4,7,8-Hexahydro-1,7-Naphthyridin-8-One is characterized by a fused bicyclic system comprising a naphthyridine ring and a ketone group. The benzyl substituent adds complexity to the molecule and potentially enhances its bioavailability and pharmacokinetic properties. This structure has been shown to exhibit interesting interactions with various biological targets in vitro.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a highly efficient approach using palladium-catalyzed cross-coupling reactions to construct the benzyl-substituted naphthyridinone framework. This method not only improves yield but also simplifies the overall synthesis process compared to traditional methods.

The physical and chemical properties of CAS No. 1935296-46-0 have been extensively studied to understand its behavior under different conditions. For example, its solubility in various solvents has been evaluated using high-performance liquid chromatography (HPLC), revealing optimal solubility in polar aprotic solvents such as dimethylformamide (DMF). This information is crucial for its potential use in drug delivery systems or as an intermediate in organic synthesis.

In terms of biological activity, recent research has focused on the anti-inflammatory and antioxidant properties of this compound. A study conducted by Smith et al. (2023) demonstrated that benzyl-substituted naphthyridinones exhibit potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be a promising candidate for the development of anti-inflammatory therapeutics.

Beyond its pharmacological applications, this compound has also been explored for its potential in materials science. A team led by Dr. Johnson reported that incorporating naphthyridinone derivatives into polymer matrices enhances their mechanical properties and thermal stability. This opens up new avenues for their use in advanced materials such as biodegradable polymers or high-performance composites.

The synthesis and characterization of this compound have been optimized through collaborative efforts between academic institutions and pharmaceutical companies. For instance, a joint study between Harvard University and Pfizer Inc. developed a scalable synthesis pathway that reduces production costs while maintaining high purity standards. This collaboration underscores the importance of interdisciplinary research in advancing chemical science.

In conclusion, 1-Benzyl-1,2,,3,,4,,7,,8-Hexahydro-,naphth,,yri,,din,-8-one represents a versatile molecule with immense potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials innovation. As research continues to uncover new insights into its properties and mechanisms of action,